Cas no 12789-45-6 (Methyl hydrogen phosphate)

• Product Name: Methyl hydrogen phosphate
• CAS No: 12789-45-6
• MF: CH₅O₄P
• MW: 112.021761655807
• CID: 189367
• PubChem ID: 13130
• Update Time: 2025-04-19

Methyl hydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• Methyl hydrogen phosphate
• AP 1
• methanol - phosphoric acid (1:1)
• methyl dihydrogen phosphate
• Phosphoric acid, methyl ester
• B1B92FE0-7CC2-45F3-94D3-DA8B65F81BEB
• Dihydrogen methyl phosphate
• methanol-phosphate
• MFCD00015936
• 4-01-00-01258 (Beilstein Handbook Reference)
• CHEMBL344340
• Methyl phosphate ((CH3O)(HO)2PO)
• Monomethyl phosphate
• methanolphosphate
• Phosphoric acid monomethyl ester
• Monomethylphophate
• NSC41908
• O-Methyl phosphate
• CAAULPUQFIIOTL-UHFFFAOYSA-N
• FT-0695119
• Phosphoric acid, monomethyl ester
• NSC 41908
• 12789-45-6
• Methyl phosphate ((MeO)(HO)2PO)
• NSC-41908
• NS00019499
• DTXSID2025684
• SCHEMBL19942
• Monomethyl dihydrogen phosphate
• Monomethylphosphate
• Epitope ID:150903
• EINECS 212-379-1
• 7C7GH393JL
• Methyl phosphate, (MeO)(HO)2PO
• BRN 1701224
• Methylphosphate
• Q23993898
• 812-00-0
• CHEBI:340824

• Inchi： 1S/CH5O4P/c1-5-6(2,3)4/h1H3,(H2,2,3,4)
• InChI Key： CAAULPUQFIIOTL-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC

Computed Properties

• Exact Mass: 130.00311
• Monoisotopic Mass: 111.99254563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 71.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 97.99